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Compound of Interest

Compound Name: Yadanziolide C

Cat. No.: B8072674 Get Quote

Insufficient Data Available for Yadanziolide C

Following a comprehensive literature search, it has been determined that there is currently

insufficient publicly available scientific data to generate detailed application notes and protocols

specifically for Yadanziolide C as a tool compound in cancer research. The existing research

predominantly focuses on its analogue, Yadanziolide A.

While Yadanziolide C has been isolated from the seeds of Brucea javanica, a plant known for

its traditional medicinal uses, its specific biological activities, mechanism of action, and

potential applications in oncology have not been extensively characterized in the scientific

literature.[1] Key experimental data such as IC50 values against various cancer cell lines,

detailed effects on signaling pathways, and established protocols for its use in cancer research

are not available at this time.

The majority of research on compounds from Brucea javanica has centered on Yadanziolide A,

which has demonstrated significant anti-cancer properties. Studies on Yadanziolide A have

shown that it exerts dose-dependent cytotoxic effects on hepatocellular carcinoma cells by

inhibiting proliferation and inducing apoptosis.[2] The mechanism of action for Yadanziolide A

has been linked to the modulation of the JAK-STAT signaling pathway.[2]

Alternative Compound for Consideration: Yadanziolide A

Given the user's interest in the Yadanziolide family of compounds, we can provide detailed

application notes and protocols for Yadanziolide A, for which there is a more substantial body of
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research. This would include:

Quantitative Data: A summary of reported IC50 values for Yadanziolide A against various

cancer cell lines.

Signaling Pathways: A detailed description and visualization of the JAK-STAT pathway and

how Yadanziolide A interacts with it.

Experimental Protocols: Methodologies for assays used to characterize the anti-cancer

effects of Yadanziolide A, such as cell viability assays, apoptosis assays, and western

blotting for pathway analysis.

Please advise if you would like to proceed with generating this content for Yadanziolide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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